Cas no 65944-23-2 (9-Aminoacridine Hemihydrate)

9-Aminoacridine Hemihydrate Properties

Names and Identifiers

• 9-Acridinamine, hydrate (2:1)
• 9-Aminoacridine hemihydrate
• ACRIDIN-9-AMINE
• Acridin-9-amine Hydrate
• AKOS025393523
• E81603
• 65944-23-2
• Acridin-9-amineHydrate
• RS-1001
• +Expand

• InChIKey： IJBMBMFBYYEVKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10N2.H2O/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;/h1-8H,(H2,14,15);1H2
• SMILES： C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)N.O

Computed Properties

• Exact Mass: 194.08400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 212.094963011g/mol
• Heavy Atom Count: 31
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• LogP: 3.55140
• PSA: 38.91000
• Melting Point: 230-235 °C